2-methyl-5-[(2-oxo-1H-benzo[cd]indol-6-yl)sulfonylamino]-3-benzofurancarboxylic acid butyl ester

• Molecular Formula: C25H22N2O6S
• Molecular Weight: 478.5 g/mol
• IUPAC Name: butyl 2-methyl-5-[(2-oxo-1H-benzo[cd]indol-6-yl)sulfonylamino]-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C25H22N2O6S/c1-3-4-12-32-25(29)22-14(2)33-20-10-8-15(13-18(20)22)27-34(30,31)21-11-9-19-23-16(21)6-5-7-17(23)24(28)26-19/h5-11,13,27H,3-4,12H2,1-2H3,(H,26,28)
• InChI Key: LWESVAXZNLNFCM-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)C1=C(OC2=C1C=C(C=C2)NS(=O)(=O)C3=C4C=CC=C5C4=C(C=C3)NC5=O)C

Description

2-methyl-5-[(2-oxo-1H-benzo[cd]indol-6-yl)sulfonylamino]-3-benzofurancarboxylic acid butyl ester, also known as MBBS, is a chemical compound that has been of interest in scientific research due to its potential therapeutic applications. The compound belongs to the class of benzofuran carboxylic acid derivatives, which have been studied for their anti-inflammatory, anti-tumor, and anti-viral properties.

Scientific Research Applications

Synthesis and Protective Activity

2-Methyl-5-[(2-oxo-1H-benzo[cd]indol-6-yl)sulfonylamino]-3-benzofurancarboxylic acid butyl ester is structurally related to compounds that have been synthesized for protective activity against oxidative stress. For instance, a study on 5-[(1H-indol-3-yl)methyl]-1,3,4-oxadiazole-2(3H)-thiones, which are structurally similar, showed protective effects against the effects of glutathione depletion and oxidative stress in Friedreich's ataxia fibroblasts and Caenorhabditis elegans (Iškauskienė et al., 2021).

Cytotoxic Potential

Compounds related to 2-methyl-5-[(2-oxo-1H-benzo[cd]indol-6-yl)sulfonylamino]-3-benzofurancarboxylic acid butyl ester have been evaluated for their cytotoxic potential. A study involving derivatives of 2- and 3-benzo[b]furancarboxylic acids found significant cytotoxic activities against human cancer cell lines (Kossakowski et al., 2005).

Enantiospecific Preparation

In the realm of enantiospecific preparation, this compound's framework is analogous to structures used in the synthesis of α-methyltryptophan and other compounds for potential anxiety and emesis treatments (Ekhato & Huang, 1997).

Antimicrobial and Anticancer Evaluation

A study on 6-methyl-4-[1-(2-substituted-phenylamino-acetyl)-1H-indol-3-yl]-2-oxo/thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl esters, which share structural similarities, reported significant antimicrobial and anticancer potential, with some compounds exhibiting higher potency than standard drugs against specific cancer cell lines and bacterial strains (Sharma et al., 2012).